Hyfl H
CAS No.:
Cat. No.: VC3666117
Molecular Formula:
Molecular Weight:
* For research use only. Not for human or veterinary use.
Specification
Introduction
Chemical Behavior and Characteristics
Distinctive Properties
Unlike other hydrogen halides that boil between −85 °C and −35 °C, hydrogen fluoride has a much higher boiling point of 20 °C. This anomalous behavior stems from extensive hydrogen bonding between HF molecules, which also contributes to high viscosity in the liquid phase and lower than expected pressure in the gas phase .
Historical Development
The history of hydrogen fluoride research dates back to 1771 when Carl Wilhelm Scheele prepared substantial quantities of the aqueous solution, hydrofluoric acid, though the acid was already known in the glass industry before then . French chemist Edmond Frémy (1814–1894) is credited with discovering hydrogen fluoride (HF) during his attempts to isolate fluorine .
Comparative Analysis with Related Compounds
The following table presents a comparison between hydrogen fluoride and other hydrogen halides, highlighting its distinctive properties:
| Property | Hydrogen Fluoride (HF) | Other Hydrogen Halides (HCl, HBr, HI) |
|---|---|---|
| Boiling Point | 20 °C | Between −85 °C and −35 °C |
| Bonding Type | Strong hydrogen bonding | Weaker intermolecular forces |
| Physical State at Room Temperature | Liquid/Gas (near boiling point) | Gas |
| Solution Behavior | Forms hydrofluoric acid | Form respective acids |
| Industrial Importance | Fluorine source, polymer production | Various industrial applications |
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